ethyl N-[4-(allylamino)-6-chloro-1,3,5-triazin-2-yl]glycinate

• IUPAC Name: ethyl 2-[[4-chloro-6-(prop-2-enylamino)-1,3,5-triazin-2-yl]amino]acetate
• InChI: InChI=1S/C10H14ClN5O2/c1-3-5-12-9-14-8(11)15-10(16-9)13-6-7(17)18-4-2/h3H,1,4-6H2,2H3,(H2,12,13,14,15,16)
• InChI Key: VVBRHPNJZBKBLK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC1=NC(=NC(=N1)NCC=C)Cl
• Molecular Formula: C10H14ClN5O2
• Molecular Weight: 271.70 g/mol

Description

This compound is a derivative of glycine, an amino acid, where the amino group is modified with an allyl group and a 1,3,5-triazine ring. The ester group (ethyl glycinate) suggests it could be involved in peptide synthesis.

Synthesis Analysis

The synthesis of such a compound could potentially involve multiple steps. One possible route could be the reaction of an appropriate 1,3,5-triazine derivative with allylamine to introduce the allylamino group. The resulting product could then be reacted with ethyl glycinate.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the 1,3,5-triazine ring and the allylamino group. The exact structure would depend on the positions of these groups on the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the 1,3,5-triazine ring and the allylamino group. The allylamino group could potentially undergo reactions typical of alkenes, such as addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s used as a drug, it would depend on its interactions with biological targets. If it’s used in chemical synthesis, its reactivity would dictate its role.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the synthesis of other compounds, or it could have applications in fields like medicinal chemistry if it exhibits biological activity.